Cas no 1823264-73-8 (Methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride)

• Product Name: Methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride
• CAS No: 1823264-73-8
• MF: C₁₀H₂₀ClNO₄S
• MW: 285.788101196289
• CID: 5711658
• PubChem ID: 72716378
• Update Time: 2025-10-24

Methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-0329
• 1823264-73-8
• methyl3-[(piperidin-2-ylmethyl)sulfonyl]propanoatehydrochloride
• methyl 3-[(piperidin-2-yl)methanesulfonyl]propanoate hydrochloride
• EN300-241457
• AKOS026746749
• methyl 3-(piperidin-2-ylmethylsulfonyl)propanoate;hydrochloride
• methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride
• Methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride

• Inchi： 1S/C10H19NO4S.ClH/c1-15-10(12)5-7-16(13,14)8-9-4-2-3-6-11-9;/h9,11H,2-8H2,1H3;1H
• InChI Key： UWANOZRNGZLNAJ-UHFFFAOYSA-N
• SMILES： Cl.S(CCC(=O)OC)(CC1CCCCN1)(=O)=O

Computed Properties

• Exact Mass: 285.0801570g/mol
• Monoisotopic Mass: 285.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride

Methyl 3-[(Piperidin-2-ylmethyl)sulfonyl]propanoate Hydrochloride (CAS No. 1823264-73-8): A Comprehensive Overview

Methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride (CAS No. 1823264-73-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and its role in the development of novel drug candidates.

The chemical structure of methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride is composed of a piperidine ring, a sulfonyl group, and a methyl ester moiety. These functional groups contribute to the compound's stability, solubility, and biological activity. The piperidine ring, in particular, is known for its ability to form stable complexes with various biomolecules, making it a valuable scaffold in drug design.

Recent studies have highlighted the importance of methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's potential as a selective inhibitor of a specific enzyme involved in neurodegenerative diseases. The results showed that the compound exhibited high selectivity and potency, suggesting its potential as a lead molecule for further drug development.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), researchers explored the pharmacokinetic properties of methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride. The findings indicated that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are crucial factors for successful clinical translation.

The synthesis of methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride has been extensively studied to optimize its production on a larger scale. A notable synthetic route involves the reaction of 3-(bromomethyl)benzenesulfonyl chloride with piperidine, followed by esterification with methanol. This method provides high yields and purity, making it suitable for both research and industrial applications.

The biological activity of methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride has been evaluated in various cellular models. In vitro studies have shown that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical trials are currently underway to assess the safety and efficacy of methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride in human subjects. Preliminary results from Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These promising outcomes have paved the way for further clinical evaluation in larger patient populations.

In addition to its therapeutic potential, methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride has also been explored for its use as a research tool in biochemical assays. Its ability to selectively modulate specific biological pathways makes it an invaluable reagent for studying cellular processes and signaling mechanisms.

The future prospects for methyl 3-[(piperidin-2-ylmethyl)sulfonyl]propanoate hydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. With continued advancements in synthetic methods and biological evaluations, this compound is poised to play a significant role in the development of new therapeutic strategies for various diseases.